Cas no 2349819-78-7 (ethyl (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoate)

Ethyl (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoate is a fluorinated amino acid ester with a chiral center at the 2-position. Its structure features two trifluoromethyl groups, enhancing its steric and electronic properties, making it valuable in pharmaceutical and agrochemical synthesis. The compound's high degree of fluorination contributes to improved metabolic stability and lipophilicity, which is advantageous in drug design. The ethyl ester group provides synthetic versatility, allowing further derivatization. Its enantiomeric purity (R-configuration) ensures precise stereochemical control in asymmetric synthesis. This compound is particularly useful in the development of bioactive molecules, where fluorine incorporation is critical for optimizing pharmacokinetic and physicochemical properties.
ethyl (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoate structure
2349819-78-7 structure
Product Name:ethyl (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoate
CAS No:2349819-78-7
MF:C7H9F6NO2
MW:253.142283201218
CID:5638169
PubChem ID:95049983
Update Time:2025-05-26

ethyl (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoate Chemical and Physical Properties

Names and Identifiers

    • 2349819-78-7
    • EN300-28279158
    • ethyl (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoate
    • Inchi: 1S/C7H9F6NO2/c1-2-16-5(15)3(14)4(6(8,9)10)7(11,12)13/h3-4H,2,14H2,1H3/t3-/m1/s1
    • InChI Key: PGOSQXOLEQZPBM-GSVOUGTGSA-N
    • SMILES: FC(C(C(F)(F)F)[C@H](C(=O)OCC)N)(F)F

Computed Properties

  • Exact Mass: 253.05374750g/mol
  • Monoisotopic Mass: 253.05374750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.3Ų

ethyl (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28279158-0.05g
ethyl (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoate
2349819-78-7 95.0%
0.05g
$1200.0 2025-03-19
Enamine
EN300-28279158-0.1g
ethyl (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoate
2349819-78-7 95.0%
0.1g
$1257.0 2025-03-19
Enamine
EN300-28279158-0.25g
ethyl (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoate
2349819-78-7 95.0%
0.25g
$1315.0 2025-03-19
Enamine
EN300-28279158-0.5g
ethyl (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoate
2349819-78-7 95.0%
0.5g
$1372.0 2025-03-19
Enamine
EN300-28279158-1.0g
ethyl (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoate
2349819-78-7 95.0%
1.0g
$1429.0 2025-03-19
Enamine
EN300-28279158-2.5g
ethyl (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoate
2349819-78-7 95.0%
2.5g
$2800.0 2025-03-19
Enamine
EN300-28279158-5.0g
ethyl (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoate
2349819-78-7 95.0%
5.0g
$4143.0 2025-03-19
Enamine
EN300-28279158-10.0g
ethyl (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoate
2349819-78-7 95.0%
10.0g
$6144.0 2025-03-19
Enamine
EN300-28279158-1g
ethyl (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoate
2349819-78-7
1g
$1429.0 2023-09-09
Enamine
EN300-28279158-5g
ethyl (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoate
2349819-78-7
5g
$4143.0 2023-09-09
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